Cas no 23693-85-8 (1-Aziridinepropanoicacid, 1,1-dimethylethyl ester)

1-Aziridinepropanoicacid, 1,1-dimethylethyl ester structure
23693-85-8 structure
Product Name:1-Aziridinepropanoicacid, 1,1-dimethylethyl ester
CAS No:23693-85-8
MF:C9H17NO2
MW:171.23678278923
CID:287649
PubChem ID:282509
Update Time:2025-04-19

1-Aziridinepropanoicacid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Aziridinepropanoicacid, 1,1-dimethylethyl ester
    • tert-butyl 3-(aziridin-1-yl)propanoate
    • AC1L5WMG
    • AC1Q5XLL
    • AG-K-94940
    • AR-1L6019
    • CTK4F2051
    • NSC136010
    • NSC-136010
    • TERT-BUTYL 3-AZIRIDIN-1-YLPROPANOATE
    • 23693-85-8
    • DTXSID00300330
    • Inchi: 1S/C9H17NO2/c1-9(2,3)12-8(11)4-5-10-6-7-10/h4-7H2,1-3H3
    • InChI Key: ADBQTOTXSWCHJX-UHFFFAOYSA-N
    • SMILES: O(C(CCN1CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 171.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.019
  • Boiling Point: 221.7°Cat760mmHg
  • Flash Point: 84.3°C
  • Refractive Index: 1.471
  • PSA: 29.31
  • LogP: 0.97170
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